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  3. (3S)-4-[[(2S)-1-[[(1S)-1-Carboxy-2-(1H-imidazol-5-yl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-[[(2S)-2,5-diamino-5-oxopentanoyl]amino]-4-oxobutanoic acid
(3S)-4-[[(2S)-1-[[(1S)-1-Carboxy-2-(1H-imidazol-5-yl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-[[(2S)-2,5-diamino-5-oxopentanoyl]amino]-4-oxobutanoic acid (3S)-4-[[(2S)-1-[[(1S)-1-Carboxy-2-(1H-imidazol-5-yl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-[[(2S)-2,5-diamino-5-oxopentanoyl]amino]-4-oxobutanoic acid
Brand Name: Vulcanchem
CAS No.: 157876-49-8
VCID: VC21101670
InChI: InChI=1S/C20H31N7O8/c1-9(2)16(19(33)26-13(20(34)35)5-10-7-23-8-24-10)27-18(32)12(6-15(29)30)25-17(31)11(21)3-4-14(22)28/h7-9,11-13,16H,3-6,21H2,1-2H3,(H2,22,28)(H,23,24)(H,25,31)(H,26,33)(H,27,32)(H,29,30)(H,34,35)/t11-,12-,13-,16-/m0/s1
SMILES: CC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(CCC(=O)N)N
Molecular Formula: C20H31N7O8
Molecular Weight: 497.5 g/mol

(3S)-4-[[(2S)-1-[[(1S)-1-Carboxy-2-(1H-imidazol-5-yl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-[[(2S)-2,5-diamino-5-oxopentanoyl]amino]-4-oxobutanoic acid

CAS No.: 157876-49-8

Cat. No.: VC21101670

Molecular Formula: C20H31N7O8

Molecular Weight: 497.5 g/mol

* For research use only. Not for human or veterinary use.

(3S)-4-[[(2S)-1-[[(1S)-1-Carboxy-2-(1H-imidazol-5-yl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-[[(2S)-2,5-diamino-5-oxopentanoyl]amino]-4-oxobutanoic acid - 157876-49-8

Specification

CAS No. 157876-49-8
Molecular Formula C20H31N7O8
Molecular Weight 497.5 g/mol
IUPAC Name (3S)-4-[[(2S)-1-[[(1S)-1-carboxy-2-(1H-imidazol-5-yl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-[[(2S)-2,5-diamino-5-oxopentanoyl]amino]-4-oxobutanoic acid
Standard InChI InChI=1S/C20H31N7O8/c1-9(2)16(19(33)26-13(20(34)35)5-10-7-23-8-24-10)27-18(32)12(6-15(29)30)25-17(31)11(21)3-4-14(22)28/h7-9,11-13,16H,3-6,21H2,1-2H3,(H2,22,28)(H,23,24)(H,25,31)(H,26,33)(H,27,32)(H,29,30)(H,34,35)/t11-,12-,13-,16-/m0/s1
Standard InChI Key ZADRNAKULAHCJR-QCQGSNGOSA-N
Isomeric SMILES CC(C)[C@@H](C(=O)N[C@@H](CC1=CN=CN1)C(=O)O)NC(=O)[C@H](CC(=O)O)NC(=O)[C@H](CCC(=O)N)N
SMILES CC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(CCC(=O)N)N
Canonical SMILES CC(C)C(C(=O)NC(CC1=CN=CN1)C(=O)O)NC(=O)C(CC(=O)O)NC(=O)C(CCC(=O)N)N

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